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Compound of Interest

Compound Name: Beauvericin A

Cat. No.: B10821189 Get Quote

This in-depth technical guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the mycotoxin Beauvericin. The document

covers its initial discovery, widespread natural occurrence, biosynthetic pathway, and the

experimental methodologies employed for its study.

Discovery of Beauvericin
Beauvericin, a cyclic hexadepsipeptide, was first isolated in 1969 by Hamill and his colleagues

from the entomopathogenic fungus Beauveria bassiana.[1][2][3] Their seminal work not only

identified the structure of this novel compound but also established its insecticidal properties.[2]

[3] Beauvericin belongs to the enniatin family of antibiotics and is characterized by an

alternating sequence of three N-methyl-L-phenylalanyl and three D-hydroxy-isovaleryl residues.

Natural Occurrence
Subsequent to its discovery, Beauvericin has been identified as a secondary metabolite

produced by a diverse range of fungal genera. It is now known to be synthesized by species

within Beauveria, Fusarium, Paecilomyces, Polyporus, and Isaria. The prevalence of Fusarium

species in agriculture has led to the frequent contamination of various cereal crops, including

corn, wheat, and barley, with Beauvericin. This poses a potential risk to food and feed safety.
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A significant number of fungal species have been identified as producers of Beauvericin. The

table below summarizes some of the key fungal species and the substrates from which they

were isolated or are known to contaminate.

Fungal Species Common Substrate/Source References

Beauveria bassiana Insects, Soil

Fusarium acuminatum Cereals

Fusarium anthophilum Cereals

Fusarium avenaceum Cereals

Fusarium beomiforme Cereals

Fusarium dlamini Cereals

Fusarium equiseti Cereals

Fusarium longipes Cereals

Fusarium nygamai Cereals

Fusarium oxysporum Cereals, Plants (endophytic)

Fusarium poae Cereals

Fusarium proliferatum Corn

Fusarium sambucinum Cereals

Fusarium semitectum Corn

Fusarium subglutinans Corn, Sugarcane

Isaria spp. Insects

Paecilomyces spp. Insects

Polyporus spp. Wood

Contamination of Commodities
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The natural occurrence of Beauvericin in agricultural products is a global concern. The

following table presents a summary of reported contamination levels in various commodities.

Commodity Region
Concentration
Range

References

Corn Croatia Not specified

Corn Poland Not specified

Corn and corn-based

products
Shandong, China 0.08 - 11.1 µg/kg

Wheat and wheat-

based products
Shandong, China 0.08 - 11.1 µg/kg

Wheat kernels China
Mean: 37.69 µg/kg;

Max: 387.67 µg/kg

Cereal-based

products
Southern Europe

High incidence (40-

90%)

Rice-based infant

cereal
Morocco 10.6 mg/kg

Multi-cereal baby food Mediterranean area < 1100 µg/kg

Pet food China 0.2 - 153.4 µg/kg

Biosynthesis of Beauvericin
The biosynthesis of Beauvericin is a complex process catalyzed by the multifunctional enzyme,

Beauvericin synthetase. This synthesis occurs via a nonribosomal, thiol-templated mechanism.

The core precursors for the molecule are L-phenylalanine and D-hydroxyisovaleric acid. The

process involves the sequential addition of these precursors, followed by a cyclization step to

form the final hexadepsipeptide structure.
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Precursors Biosynthesis Pathway

L-Valine Ketoisovaleric acid

L-Phenylalanine

Beauvericin Synthetase
(Nonribosomal Peptide Synthetase)

D-hydroxyisovaleric acid (D-Hiv) Linear Hexadepsipeptide Beauvericin
Cyclization
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Biosynthetic pathway of Beauvericin.

Experimental Protocols
The isolation, identification, and quantification of Beauvericin from various matrices rely on a

combination of analytical techniques. The following sections outline the general methodologies.

Isolation and Extraction
A common workflow for the isolation of Beauvericin from fungal cultures or contaminated

samples is depicted below.
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Sample Preparation

Purification

Analysis

Fungal Culture or
Contaminated Commodity

Solvent Extraction
(e.g., Ethyl Acetate, Methanol)

Crude Extract

Column Chromatography
(e.g., Silica Gel)

Purified Fractions

High-Performance Liquid
Chromatography (HPLC)

Structural Characterization
(NMR, MS/MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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